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Compound of Interest

3-Nitro-5-(trifluoromethyl)benzoic
Compound Name: o
aci

cat. No.: B1297927

An In-depth Technical Guide to 3-Nitro-5-(trifluoromethyl)benzoic acid

CAS Number: 328-80-3

Introduction

3-Nitro-5-(trifluoromethyl)benzoic acid is a specialty chemical compound that serves as a
crucial intermediate in the synthesis of a variety of complex molecules.[1][2] Its unique
molecular structure, featuring a carboxylic acid, a nitro group, and a trifluoromethyl group,
imparts versatile reactivity, making it a valuable building block in the pharmaceutical and
agrochemical industries.[3][4] This compound is particularly noted for its role in the
development of novel fluorinated compounds and as a precursor for various pharmaceutical
agents, including new antitubercular drug candidates.[4][5][6] The trifluoromethyl group
enhances lipophilicity and metabolic stability in target molecules, while the nitro and carboxylic
acid groups provide convenient handles for further synthetic modifications, positioning it as a
key component in modern drug design.[3][7]

Physicochemical Properties

The fundamental physical and chemical characteristics of 3-Nitro-5-(trifluoromethyl)benzoic
acid are summarized below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1297927?utm_src=pdf-interest
https://www.benchchem.com/product/b1297927?utm_src=pdf-body
https://www.benchchem.com/product/b1297927?utm_src=pdf-body
https://www.biosynth.com/p/FN70457/328-80-3-3-nitro-5-trifluoromethylbenzoic-acid
https://www.nbinno.com/article/pharmaceutical-intermediates/the-growing-market-for-3-nitro-5-trifluoromethyl-benzoic-acid-trends-and-opportunities-mq
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-reactivity-3-nitro-5-trifluoromethyl-benzoic-acid-chemical-reactions-iq
https://www.nbinno.com/article/pharmaceutical-intermediates/role-3-nitro-5-trifluoromethyl-benzoic-acid-developing-novel-fluorinated-compounds-iq
https://www.nbinno.com/article/pharmaceutical-intermediates/role-3-nitro-5-trifluoromethyl-benzoic-acid-developing-novel-fluorinated-compounds-iq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7869535/
https://journals.iucr.org/e/issues/2021/02/00/tx2035/tx2035.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-reactivity-3-nitro-5-trifluoromethyl-benzoic-acid-chemical-reactions-iq
https://www.jelsciences.com/articles/jbres1883.php
https://www.benchchem.com/product/b1297927?utm_src=pdf-body
https://www.benchchem.com/product/b1297927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 328-80-3 [1]
Molecular Formula CsHaF3NOa4 [1][8]
Molecular Weight 235.12 g/mol [1119]

White to light yellow
Appearance ) [9][10][11]
solid/powder to crystal

Melting Point 127-130 °C [9][11]
N ) 309.8°C at 760 mmHg

Boiling Point _ [O][11]
(Predicted)

Density ~1.6 g/cm?3 (Predicted) [O][11]

pKa 3.05+0.10 (Predicted) [11]
ODCLHXGXGFBBTA-

InChl Key [8][12]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of the compound.
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Spectroscopy Data Source
(500 MHz, acetone) 6 9.00 (t, J
=1.8Hz, 1H), 8.78 (t, J= 1.9

1H NMR [9]

Hz, 1H), 8.66 (t, J = 1.7 Hz,
1H)

(300MHz, CDCls): & 8.69 (1H,
s), 8.74 (1H, s), 9.1 (1H, s)

[10]

13C NMR

(126 MHz, acetone) 6 164.52,
149.77, 134.72, 132.76 (9, J =
34.2 Hz), 132.37(q, J = 3.6
Hz), 128.46, 125.20 (q, J=3.8
Hz), 123.47 (q, J=273.5 Hz)

[9]

IR Spectra

Available data indicates
characteristic peaks for C-H
stretch (3097 cm~1), O-H
stretch (2865 cm~1), and C=0
(1702 cm™?) for a related
chloro-derivative, suggesting

similar regions of interest.

[5]

Synthesis and Experimental Protocols

The most common synthesis of 3-Nitro-5-(trifluoromethyl)benzoic acid involves the nitration
of 3-(trifluoromethyl)benzoic acid.[10][11]
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Synthesis Workflow for 3-Nitro-5-(trifluoromethyl)benzoic acid

Start: 3-(Trifluoromethyl)benzoic Acid
in Concentrated H2SOa4

itration

Add 90% Fuming Nitric Acid
(0°C, 1 hour)

eaction

Stir Reaction Mixture
(35°C, 3 hours)

recipitation

Quench: Pour onto Ice

solation

Filtration & Washing
(with Water)

urification

Dissolve in Ethyl Acetate
& Wash with Water/Brine

rying

Dry over Naz2SOa
& Evaporate Solvent

inal Isolation

End Product:
3-Nitro-5-(trifluoromethyl)benzoic Acid

Click to download full resolution via product page

Caption: Synthesis workflow from starting material to final product.
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Detailed Experimental Protocol:

This protocol is based on procedures reported in the literature.[9][10]

Reaction Setup: In a suitable reaction vessel, dissolve 3-(trifluoromethyl)benzoic acid (203.4
g) in concentrated sulfuric acid (880 mL).[10]

Nitration: Cool the mixture to 0°C using an ice bath.[10] Slowly add 90% fuming nitric acid
(210 mL) dropwise to the solution over a period of 1 hour, ensuring the temperature is
maintained.[9][10]

Reaction: After the addition is complete, allow the reaction mixture to stir at 35°C for 3 hours.
[91[10]

Quenching and Precipitation: Slowly pour the reaction mixture onto approximately 1 kg of ice
with vigorous stirring to precipitate the crude product.[9][10]

Isolation: Filter the resulting precipitate and wash it with water (500 mL).[10]

Workup and Purification: Dissolve the crude product in ethyl acetate (30 mL).[9] Wash the
organic layer with water (2 x 25 mL) and then with brine (1 x 25 mL).[9]

Final Product Isolation: Dry the organic layer over anhydrous sodium sulfate (Na=S0a4) and
evaporate the solvent under reduced pressure to yield 3-Nitro-5-(trifluoromethyl)benzoic
acid as a light yellow or white solid.[9][10] The reported yield is approximately 87-92%.[9][10]

Chemical Reactivity and Applications

The compound's utility stems from the distinct reactivity of its three functional groups, making it

a versatile building block.[3]
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Chemical Reactivity & Transformations

3-Nitro-5-(trifluoromethyl)benzoic acid

CsHaF3NOa

\Tﬂﬂy\oromethyl (-CFs3) Group

Generally Stable
Ester (-COOR) Imparts Lipophilicity

Click to download full resolution via product page
Caption: Reactivity of the compound's key functional groups.

o Carboxylic Acid Group (-COOH): This group readily undergoes standard reactions such as
esterification and amidation, allowing for the extension of the molecular scaffold.[3]

¢ Nitro Group (-NO2): As a strong electron-withdrawing group, it influences the acidity of the
carboxylic acid.[3] More importantly, it can be easily reduced to an amino group (-NH2),
which opens pathways for forming C-N bonds, crucial for synthesizing amides or heterocyclic
structures common in pharmaceuticals.[3][4]

 Trifluoromethyl Group (-CFs): This group is strongly electron-withdrawing and is generally
stable under many reaction conditions.[3] Its primary role in drug development is to increase
lipophilicity and metabolic stability, which can significantly improve the pharmacokinetic
profile of a drug candidate.[3][7]

Due to this versatile chemistry, 3-Nitro-5-(trifluoromethyl)benzoic acid is a key intermediate
in synthesizing:

¢ Novel Fluorinated Compounds: It serves as a pivotal starting material for introducing the -
CFs group into complex molecules.[4]
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e Pharmaceuticals: It is a documented precursor for 8-nitro-1,3-benzothiazin-4-ones, a
promising class of new antituberculosis agents.[5][6]

e Agrochemicals: The compound is used to produce effective and environmentally conscious
pesticides and herbicides.[2]

Biological Activity Context

While 3-Nitro-5-(trifluoromethyl)benzoic acid itself is primarily an intermediate, its structural
motifs are significant in pharmacology.

¢ Nitro-Containing Compounds: Molecules containing a nitro group exhibit a wide spectrum of
biological activities, including antibacterial, antifungal, and antitumor effects.[13][14] The nitro
group can be reduced within cells to produce toxic intermediates like nitroso and superoxide
species, which can damage DNA and lead to cell death in microorganisms.[14] This
mechanism is the basis for several established drugs.[14]

o Trifluoromethylated Compounds: The inclusion of a -CFs group is a common strategy in
modern drug design to enhance a compound's efficacy.[7] It can improve properties like
membrane permeability, metabolic stability, and binding affinity to target proteins.[7]

Therefore, this compound is a valuable precursor for creating new chemical entities where the
combined properties of the nitroaromatic and trifluoromethyl groups can be leveraged to
develop potent therapeutic agents.[2][4]

Safety and Handling

Safe handling of 3-Nitro-5-(trifluoromethyl)benzoic acid is essential in a laboratory or
industrial setting. The following information is derived from available Safety Data Sheets (SDS).
[15][16]
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Category

Recommendation

Source

Hazards

Harmful if swallowed. Causes
skin and serious eye irritation.
May cause respiratory
irritation.

[ol17]

Personal Protective Equipment
(PPE)

Wear protective gloves,
protective clothing, and
eye/face protection (chemical

safety goggles or face shield).

[15][18]

Handling

Use only outdoors or in a well-
ventilated area. Wash hands
and any exposed skin
thoroughly after handling.
Avoid breathing dust. Avoid
contact with skin, eyes, or

clothing.

[15][16][18]

Storage

Keep containers tightly closed
in a dry, cool, and well-

ventilated place. Store locked

up.

[1][15]

First Aid (Eyes)

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
irritation persists, get medical

advice/attention.

[15]

First Aid (Skin)

Wash with plenty of soap and
water. If skin irritation occurs,

get medical advice/attention.

[15]

First Aid (Inhalation)

Remove person to fresh air
and keep comfortable for
breathing. Call a poison center

or doctor if you feel unwell.

[15]
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Dispose of contents/container
Disposal to an approved waste disposal [15]

plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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